Cas no 23269-92-3 (5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole-2-thiol)

5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole-2-thiol structure
23269-92-3 structure
Product Name:5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole-2-thiol
CAS No:23269-92-3
MF:C11H12N2O4S
MW:268.288981437683
MDL:MFCD01236999
CID:274249
PubChem ID:775110
Update Time:2025-04-19

5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Oxadiazole-2(3H)-thione,5-(3,4,5-trimethoxyphenyl)-
    • 5-(3,4,5-TRIMETHOXY-PHENYL)-[1,3,4]OXADIAZOLE-2-THIOL
    • 5-(3,4,5-trimethoxyphenyl)-3H-1,3,4-oxadiazole-2-thione
    • 5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole-2-thiol
    • 5-(3,4,5-trimethoxy-phenyl)-3H-[1,3,4]oxadiazole-2-thione
    • T0515-0136
    • SR-01000319567
    • 5-(3',4',5'-Trimethoxyphenyl)-1,3,4-oxadiazole-2(3H)-thione (8)
    • AA-504/34234008
    • DTXSID50354500
    • Oprea1_795534
    • 1,3,4-Oxadiazole-2-thiol, 5-(3,4,5-trimethoxyphenyl)-
    • BDBM152490
    • LS-08045
    • F2146-0020
    • 23269-92-3
    • Z55879336
    • E85986
    • 5-(3, 4, 5-trimethoxyphenyl)-3H-1, 3, 4-oxadiazole-2-thione
    • Oprea1_526446
    • 5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole-2-thione
    • 5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole-2(3H)-thione
    • 1,3,4-Oxadiazole-2(3H)-thione, 5-(3,4,5-trimethoxyphenyl)-
    • AKOS000116356
    • EN300-03174
    • SR-01000319567-1
    • MFCD01236999
    • AK-245/37004005
    • ALBB-024531
    • MDL： MFCD01236999
    • Inchi： 1S/C11H12N2O4S/c1-14-7-4-6(10-12-13-11(18)17-10)5-8(15-2)9(7)16-3/h4-5H,1-3H3,(H,13,18)
    • InChI Key： IYUWDYZWKDQESI-UHFFFAOYSA-N
    • SMILES： S=C1NN=C(C2C=C(C(=C(C=2)OC)OC)OC)O1

Computed Properties

  • Exact Mass: 268.05200
  • Monoisotopic Mass: 268.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 93.4Ų

Experimental Properties

  • Density: 1.38
  • Boiling Point: 358.5°Cat760mmHg
  • Flash Point: 170.6°C
  • Refractive Index: 1.601
  • PSA: 105.41000
  • LogP: 2.05110

5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole-2-thiol Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole-2-thiol Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole-2-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
012141-500mg
5-(3,4,5-Trimethoxy-phenyl)-[1,3,4]oxadiazole-2-thiol
 23269-92-3
500mg
 3251CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
012141-1g
5-(3,4,5-Trimethoxy-phenyl)-[1,3,4]oxadiazole-2-thiol
 23269-92-3
1g
 5005CNY 2021-05-07
Fluorochem
058018-1g
5-(3,4,5-Trimethoxy-phenyl)-[1,3,4]oxadiazole-2-thiol
 23269-92-3
1g
 ￡154.00 2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
012141-500mg
5-(3,4,5-Trimethoxy-phenyl)-[1,3,4]oxadiazole-2-thiol
 23269-92-3
500mg
 3251.0CNY 2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
012141-1g
5-(3,4,5-Trimethoxy-phenyl)-[1,3,4]oxadiazole-2-thiol
 23269-92-3
1g
 5005.0CNY 2021-07-13
abcr
AB414869-500 mg
5-(3,4,5-Trimethoxyphenyl)-1,3,4-oxadiazole-2-thiol
 23269-92-3
500MG
 €165.80 2023-02-19
abcr
AB414869-1 g
5-(3,4,5-Trimethoxyphenyl)-1,3,4-oxadiazole-2-thiol
 23269-92-3
1 g
 €197.30 2023-07-19
Chemenu
CM379333-1g
5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole-2-thiol
 23269-92-3 95%+
1g
 $141 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1698183-100mg
5-(3,4,5-Trimethoxyphenyl)-1,3,4-oxadiazole-2(3H)-thione
 23269-92-3 98%
100mg
 ￥360 2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1698183-250mg
5-(3,4,5-Trimethoxyphenyl)-1,3,4-oxadiazole-2(3H)-thione
 23269-92-3 98%
250mg
 ￥564 2023-04-14

5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole-2-thiol Related Literature

23269-92-3 (5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole-2-thiol) Related Products

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.